Cas no 1179224-44-2 (3-(7-Chloro-1H-benzimidazol-2-yl)propanoic Acid)

• Product Name: 3-(7-Chloro-1H-benzimidazol-2-yl)propanoic Acid
• CAS No: 1179224-44-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD12150288
• CID: 4575466
• PubChem ID: 60173120
• Update Time: 2024-03-02

3-(7-Chloro-1H-benzimidazol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-Chloro-1H-benzimidazol-2-yl)propanoic Acid

• MDL： MFCD12150288
• Inchi： 1S/C10H9ClN2O2/c11-6-2-1-3-7-10(6)13-8(12-7)4-5-9(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： KNPFNMWDLYTACJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(CCC(=O)O)N2

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles